Cas no 2228609-46-7 (methyl 2-1-(cyclohexylmethyl)cyclopropyl-2-hydroxyacetate)

• Product Name: methyl 2-1-(cyclohexylmethyl)cyclopropyl-2-hydroxyacetate
• CAS No: 2228609-46-7
• MF: C₁₃H₂₂O₃
• MW: 226.311984539032
• CID: 6593144
• PubChem ID: 165763883
• Update Time: 2025-05-21

methyl 2-1-(cyclohexylmethyl)cyclopropyl-2-hydroxyacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-1-(cyclohexylmethyl)cyclopropyl-2-hydroxyacetate
• 2228609-46-7
• EN300-1794053
• methyl 2-[1-(cyclohexylmethyl)cyclopropyl]-2-hydroxyacetate

• Inchi： 1S/C13H22O3/c1-16-12(15)11(14)13(7-8-13)9-10-5-3-2-4-6-10/h10-11,14H,2-9H2,1H3
• InChI Key： QBZRZMJIVODUGV-UHFFFAOYSA-N
• SMILES： OC(C(=O)OC)C1(CC2CCCCC2)CC1

Computed Properties

• Exact Mass: 226.15689456g/mol
• Monoisotopic Mass: 226.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 46.5Ų

Additional information on methyl 2-1-(cyclohexylmethyl)cyclopropyl-2-hydroxyacetate

Methyl 2-(1-(Cyclohexylmethyl)cyclopropyl)-2-hydroxyacetate: A Comprehensive Overview

Methyl 2-(1-(cyclohexylmethyl)cyclopropyl)-2-hydroxyacetate (CAS No: 2228609-46-7) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug development and material science. The molecule consists of a cyclopropyl group substituted with a cyclohexylmethyl moiety and a hydroxymethyl acetate group, making it a versatile building block for various chemical reactions.

Recent studies have highlighted the importance of cyclopropane-containing compounds in medicinal chemistry. The strained ring structure of cyclopropane provides unique electronic and steric properties, which can be exploited to design bioactive molecules. In the case of methyl 2-(1-(cyclohexylmethyl)cyclopropyl)-2-hydroxyacetate, the cyclopropyl group acts as a rigid scaffold, enabling precise control over the spatial arrangement of substituents. This feature is particularly advantageous in drug design, where molecular geometry plays a critical role in determining biological activity.

The synthesis of methyl 2-(1-(cyclohexylmethyl)cyclopropyl)-2-hydroxyacetate involves a multi-step process that combines principles from stereochemistry and catalytic chemistry. Researchers have employed various methodologies, including transition metal-catalyzed cyclopropanations and enantioselective reactions, to construct the cyclopropyl core. These advancements have not only improved the efficiency of synthesis but also opened avenues for exploring enantiomeric forms, which are crucial for studying stereochemical effects in biological systems.

In terms of physical properties, methyl 2-(1-(cyclohexylmethyl)cyclopropyl)-2-hydroxyacetate exhibits interesting behavior due to its hybrid structure. The hydroxymethyl group imparts hydrophilic characteristics, while the cyclohexylmethyl substituent contributes hydrophobicity. This balance makes the compound amphiphilic, a property that is highly desirable in surfactants and drug delivery systems. Recent studies have explored its potential as a component in lipid nanoparticles (LNPs), which are widely used in modern vaccine delivery technologies.

The biological activity of methyl 2-(1-(cyclohexylmethyl)cyclopropyl)-2-hydroxyacetate has been a focal point of recent research efforts. Preclinical studies suggest that the compound may possess anti-inflammatory and antioxidant properties, making it a promising candidate for therapeutic applications. Additionally, its ability to modulate cellular signaling pathways has been investigated, with particular emphasis on its potential role in neuroprotective therapies.

Another area of interest lies in the application of methyl 2-(1-(cyclohexylmethyl)cyclopropyl)-2-hydroxyacetate in polymer science. The compound's unique structure allows it to serve as a monomer for synthesizing advanced polymers with tailored mechanical and thermal properties. Researchers have demonstrated that incorporating this compound into polymer networks can enhance their durability and flexibility, making them suitable for high-performance materials used in aerospace and automotive industries.

Environmental considerations are also an integral part of contemporary research on methyl 2-(1-(cyclohexylmethyl)cyclopropyl)-2-hydroxyacetate. Studies have been conducted to assess its biodegradability and eco-toxicity under various conditions. Preliminary findings indicate that the compound exhibits moderate biodegradability under aerobic conditions, which is encouraging for its sustainable use in industrial applications.

In conclusion, methyl 2-(1-(cyclohexylmethyl)cyclopropyl)-2-hydroxyacetate (CAS No: 2228609-46-7) stands out as a multifaceted compound with diverse applications across multiple disciplines. Its unique structural features, coupled with recent advancements in synthesis and application development, position it as a valuable asset in both academic research and industrial innovation.